molecular formula C19H18O3 B1194621 2-Butyl-3-(4-hydroxybenzoyl)benzofuran CAS No. 52490-15-0

2-Butyl-3-(4-hydroxybenzoyl)benzofuran

Cat. No. B1194621
CAS RN: 52490-15-0
M. Wt: 294.3 g/mol
InChI Key: ZHGKQUXXASLVQQ-UHFFFAOYSA-N
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Description

2-Butyl-3-(4-hydroxybenzoyl)benzofuran is a member of benzofurans . It is an off-white solid and is used as an inhibitor of enzymes .


Synthesis Analysis

The synthesis of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran involves two main steps . The first step involves stirring and reacting 1-(4-methoxyphenyl)-1,3-heptanedione, an acrolein dimer, a halogenation reagent, and an acid catalyst in an organic solvent at 25-100°C for 1-8 hours . This results in the formation of 2-butyl-3-(4-methoxybenzoyl)benzofuran . The second step involves dispersing the 2-butyl-3-(4-methoxybenzoyl)benzofuran in the organic solvent containing the acid catalyst, and carrying out a stirring reaction at 0-100°C for 1-8 hours to obtain the 2-butyl-3-(4-hydroxybenzoyl)benzofuran .


Molecular Structure Analysis

The molecular formula of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran is C19H18O3 . Its molecular weight is 294.35 g/mol .


Physical And Chemical Properties Analysis

2-Butyl-3-(4-hydroxybenzoyl)benzofuran is an off-white solid . The compound has a molecular weight of 294.35 g/mol .

Scientific Research Applications

Chemical Synthesis

“2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is used in chemical synthesis . It has a molecular weight of 294.35 and its linear formula is C19H18O3 . The compound is characterized by its purity, which is typically around 98% .

Dye Manufacturing

This compound is used in the manufacturing of novel mordent and disperse heterocyclic dyes . The dyes are prepared by coupling various diazo solutions of aromatic amines with “2-Butyl-3-(4-hydroxybenzoyl)benzofuran”. The resultant dyes are characterized by elemental analyses, IR and NMR spectral studies .

Industrial Applications

The compound has significant industrial application values . Compared to traditional synthesis methods, the preparation method of “2-Butyl-3-(4-hydroxybenzoyl)benzofuran” allows for optimization of the entire preparation process flow and all parameter conditions of every reaction step . This results in good route economy property, high reaction selectivity, and large industrial application values .

Material Science

In material science, “2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is used in the development of novel materials . The compound’s unique properties contribute to the creation of materials with specific characteristics .

Research and Development

“2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is widely used in research and development . Its properties make it a valuable compound in various scientific studies .

Safety and Handling

The compound is classified as an irritant . Therefore, it’s important to handle it with care in all applications, following safety guidelines to prevent exposure .

properties

IUPAC Name

(2-butyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18O3/c1-2-3-7-17-18(15-6-4-5-8-16(15)22-17)19(21)13-9-11-14(20)12-10-13/h4-6,8-12,20H,2-3,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZHGKQUXXASLVQQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC=C(C=C3)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40200486
Record name L-3372
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Molecular Weight

294.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Butyl-3-(4-hydroxybenzoyl)benzofuran

CAS RN

52490-15-0
Record name 2-Butyl-3-(4-hydroxybenzoyl)benzofuran
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Record name 52490-15-0
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Record name (2-butylbenzofuran-3-yl) (4-hydroxyphenyl) ketone
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Record name (2-butylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the main application of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran discussed in the research papers?

A1: The research primarily explores the use of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran as a starting material for synthesizing novel dyes. These dyes, categorized as mordent and disperse heterocyclic dyes, are designed for application on wool and polyester textile fibers [, , ].

Q2: How does the structure of the synthesized dyes affect their color properties?

A2: The studies highlight that variations in the diazo solution of aromatic amines coupled with 2-Butyl-3-(4-hydroxybenzoyl)benzofuran lead to dyes exhibiting different colors [, ]. This suggests that the specific aromatic amine used during synthesis significantly influences the final color of the resulting dye. The UV-visible spectral data analysis supports this observation, demonstrating a relationship between the dye's structure and its color characteristics [, ].

Q3: Beyond color, are there any other noteworthy properties observed in the synthesized dyes?

A3: Interestingly, the research also reveals potential antibacterial properties associated with the synthesized dyes. When applied to chrome-pretreated fabrics, these mordented dyes displayed promising antibacterial activity against various bacteria, including Escherichia coli, Staphylococcus aureus, Salmonella typhi, and Bacillus subtilis [, ]. This finding suggests potential applications of these dyes beyond coloration, extending to areas like textile finishing where antibacterial properties are desirable.

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